Cas no 1394346-75-8 (Benzoic acid, 2-chloro-5-[(2,4-difluorophenyl)methylamino]-)
1394346-75-8 structure
Product Name:Benzoic acid, 2-chloro-5-[(2,4-difluorophenyl)methylamino]-
CAS No:1394346-75-8
MF:C14H10ClF2NO2
MW:297.684509754181
CID:2140831
Update Time:2023-11-19
Benzoic acid, 2-chloro-5-[(2,4-difluorophenyl)methylamino]- Chemical and Physical Properties
Names and Identifiers
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- 2-chloro-5-[(2,4-difluoro-phenyl)-methyl-amino]-benzoic acid
- CID 90000552
- Benzoic acid, 2-chloro-5-[(2,4-difluorophenyl)methylamino]-
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- Inchi: 1S/C14H10ClF2NO2/c1-18(13-5-2-8(16)6-12(13)17)9-3-4-11(15)10(7-9)14(19)20/h2-7H,1H3,(H,19,20)
- InChI Key: IYLKVPPMUISIBO-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C(=O)O)N(C)C1C=CC(=CC=1F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 358
- Topological Polar Surface Area: 40.5
Experimental Properties
- Density: 1.438±0.06 g/cm3(Predicted)
- Boiling Point: 454.3±45.0 °C(Predicted)
- pka: 2.86±0.25(Predicted)
Benzoic acid, 2-chloro-5-[(2,4-difluorophenyl)methylamino]- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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